Cas no 1248364-56-8 (N-(3-bromothiophen-2-yl)methyl-3-methylaniline)

• Product Name: N-(3-bromothiophen-2-yl)methyl-3-methylaniline
• CAS No: 1248364-56-8
• MF: C₁₂H₁₂BrNS
• MW: 282.199380874634
• CID: 5197181
• PubChem ID: 61727077
• Update Time: 2023-11-24

N-(3-bromothiophen-2-yl)methyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-[(3-bromothiophen-2-yl)methyl]-3-methylaniline
• n-((3-Bromothiophen-2-yl)methyl)-3-methylaniline
• 2-Thiophenemethanamine, 3-bromo-N-(3-methylphenyl)-
• N-(3-bromothiophen-2-yl)methyl-3-methylaniline

• Inchi： 1S/C12H12BrNS/c1-9-3-2-4-10(7-9)14-8-12-11(13)5-6-15-12/h2-7,14H,8H2,1H3
• InChI Key： MQEHRXAHSYKRPM-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CNC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 4.2
• Topological Polar Surface Area: 40.3